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Compound of Interest

Compound Name: Coumarin 6

Cat. No.: B160435 Get Quote

Introduction

Coumarin 6 (CAS Number: 38215-36-0) is a highly versatile fluorescent dye widely utilized in

scientific research, particularly in the fields of drug delivery, cell biology, and materials science.

[1][2] Its robust photophysical properties, including high quantum yield and sensitivity to the

local environment, make it an invaluable tool for a variety of applications. This guide provides

an in-depth overview of Coumarin 6, including its fundamental properties, experimental

protocols for its use, and its applications in research and drug development.

Core Properties of Coumarin 6
Coumarin 6, also known by its chemical name 3-(2-Benzothiazolyl)-7-(diethylamino)coumarin,

is a synthetic organic compound.[3] Its core chemical and physical properties are summarized

below.
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Property Value Reference

CAS Number 38215-36-0 [3][4][5][6]

Molecular Formula C20H18N2O2S [3][4][6][7]

Molecular Weight 350.43 g/mol [3][4]

Appearance Solid [3][4]

Melting Point 208-210 °C [3][4][5]

Maximum Absorption (λmax) 443-444 nm [3][4]

Fluorescence Emission (λem) 505 nm (in ethanol) [3]

Solubility Information
The solubility of Coumarin 6 is a critical factor for its application in various experimental

settings.

Solvent Solubility Reference

DMSO 5 mg/mL (14.27 mM) [1][8]

Note: Sonication is recommended to aid dissolution in DMSO.[8]

Experimental Protocols
The following sections detail common experimental procedures involving Coumarin 6.

Preparation of Coumarin 6-Loaded PLGA Nanoparticles
This protocol describes the preparation of poly(lactic-co-glycolic acid) (PLGA) nanoparticles

encapsulating Coumarin 6 using an emulsification-solvent evaporation method.[9]

Materials:

Coumarin 6
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PLGA

Dichloromethane

Ethyl acetate

Polyvinyl alcohol (PVA) aqueous solution (0.5%)

Ice water bath

Ultrasonic cell pulverizer

Magnetic stirrer

Procedure:

Dissolve the desired amount of PLGA and Coumarin 6 in a mixture of dichloromethane and

ethyl acetate (7:3 ratio) to form the organic phase.[9]

In a separate container, prepare a 0.5% PVA aqueous solution.[9]

Place the PVA aqueous solution in an ice water bath.[9]

Add the organic phase to the aqueous phase while sonicating the mixture intermittently for

several minutes using an ultrasonic cell pulverizer.[9]

Transfer the resulting emulsion to a larger volume of 0.5% PVA aqueous solution.[9]

Stir the mixture on a magnetic stirrer for 3-4 hours to allow for the evaporation of the organic

solvent.[9]

The resulting suspension contains Coumarin 6-loaded PLGA nanoparticles.[9]

General Protocol for Cellular Uptake Studies
Coumarin 6 is frequently used as a fluorescent probe to study the cellular uptake of

nanoparticles.

Materials:
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Coumarin 6-loaded nanoparticles

Cell culture medium

Phosphate-buffered saline (PBS)

Fluorescence microscope or flow cytometer

Procedure:

Culture cells to the desired confluency.

Prepare a working solution of Coumarin 6-loaded nanoparticles in pre-warmed cell culture

medium at the desired concentration.

Remove the existing culture medium from the cells and wash once with pre-warmed PBS.

Add the nanoparticle working solution to the cells and incubate at 37°C in a CO2 incubator

for the desired time period.

After incubation, remove the staining solution and wash the cells two to three times with pre-

warmed PBS or an appropriate imaging buffer.

Image the cells using a fluorescence microscope with a suitable filter set for Coumarin 6
(excitation ~450 nm, emission ~505 nm) or quantify the uptake using a flow cytometer.[2]

Applications in Research and Drug Development
Coumarin 6's fluorescent properties make it a valuable tool in a variety of research

applications:

Drug Delivery Systems: It is widely used as a model fluorescent probe to track the in vivo

and in vitro fate of microparticle and nanoparticle drug delivery systems.[1][2] Researchers

can monitor cellular uptake, transport mechanisms, and the biodistribution of these delivery

systems.[1][2]

Biological Imaging: Its bright fluorescence and good photostability allow for clear

visualization of cellular structures and processes.[7]
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pH Sensing: The fluorescence intensity and emission wavelength of Coumarin 6 are

sensitive to changes in pH, making it a useful probe for studying cellular environments and

monitoring processes where pH plays a critical role.[7]

Protein Aggregation Studies: Coumarin 6 can be used to identify and distinguish between

amorphous and fibrillar protein aggregates.[8]

Materials Science: It is also used in the development of organic light-emitting diodes

(OLEDs) and as a laser dye.[3][4]

Visualizing Experimental Workflows
The following diagrams illustrate common experimental workflows involving Coumarin 6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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